Cas no 157984-62-8 (5-(Bromomethyl)-2-(trifluoromethyl)thiazole)

• Product Name: 5-(Bromomethyl)-2-(trifluoromethyl)thiazole
• CAS No: 157984-62-8
• MF: C₅H₃BrF₃NS
• MW: 246.048229455948
• MDL: MFCD11227238
• CID: 4702121
• Update Time: 2025-07-27

5-(Bromomethyl)-2-(trifluoromethyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(trifluoromethyl)thiazole
• KSZYJEJPFGNGQA-UHFFFAOYSA-N
• FCH3797782
• 5-Bromomethyl-2-trifluoromethylthiazole
• 5-bromomethyl- 2-trifluoromethylthiazole
• AX8232153
• Thiazole, 5-(bromomethyl)-2-(trifluoromethyl)-
• 5-(bromomethyl)-2-(trifluoromethyl)-1,3-thiazole

• MDL： MFCD11227238
• Inchi： 1S/C5H3BrF3NS/c6-1-3-2-10-4(11-3)5(7,8)9/h2H,1H2
• InChI Key： KSZYJEJPFGNGQA-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)(F)F)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-(Bromomethyl)-2-(trifluoromethyl)thiazole

Recent Advances in the Application of 5-(Bromomethyl)-2-(trifluoromethyl)thiazole (CAS: 157984-62-8) in Chemical Biology and Pharmaceutical Research

The compound 5-(Bromomethyl)-2-(trifluoromethyl)thiazole (CAS: 157984-62-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic thiazole derivative, characterized by a bromomethyl group at the 5-position and a trifluoromethyl group at the 2-position, serves as a valuable building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and inflammation.

One of the key advantages of 5-(Bromomethyl)-2-(trifluoromethyl)thiazole is its ability to undergo nucleophilic substitution reactions, making it a versatile intermediate for the introduction of the thiazole scaffold into more complex structures. Researchers have leveraged this reactivity to synthesize a variety of derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of kinase inhibitors, which exhibited potent activity against cancer cell lines. The trifluoromethyl group, in particular, was noted for its role in improving metabolic stability and binding affinity.

In addition to its applications in drug discovery, 5-(Bromomethyl)-2-(trifluoromethyl)thiazole has also been investigated as a tool for chemical biology. Recent work has highlighted its use in the development of covalent probes for target identification and validation. By functionalizing the bromomethyl group with bioorthogonal handles, researchers have created probes capable of selectively labeling proteins of interest in complex biological systems. This approach has been instrumental in elucidating the mechanisms of action of several drug candidates, as reported in a 2024 Nature Chemical Biology article.

Despite its promising applications, challenges remain in the scalable synthesis and handling of 5-(Bromomethyl)-2-(trifluoromethyl)thiazole. The compound's sensitivity to moisture and light necessitates careful storage and handling conditions. Recent advancements in synthetic methodologies, however, have addressed some of these issues. A 2023 Organic Process Research & Development publication detailed an optimized, high-yield synthesis route that minimizes byproduct formation and improves overall efficiency, paving the way for broader utilization of this compound in industrial settings.

Looking ahead, the continued exploration of 5-(Bromomethyl)-2-(trifluoromethyl)thiazole is expected to yield further innovations in drug discovery and chemical biology. Ongoing research is focused on expanding its applications in fragment-based drug design and the development of covalent inhibitors. With its unique combination of reactivity and stability, this compound is poised to remain a cornerstone of modern medicinal chemistry efforts.